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Compound of Interest

Compound Name: Hhtdd

Cat. No.: B13829345 Get Quote

Disclaimer: The following information pertains to HHTDD
(Hexanitrohexaazatricyclododecanedione), a powerful energetic material (explosive). It is NOT

a pharmaceutical compound and is unsuitable for any application in drug development due to

its extreme sensitivity to moisture and inherent explosive nature. The information provided is for

researchers in the field of energetic materials. Extreme caution should be exercised when

handling this compound.

Frequently Asked Questions (FAQs)
Q1: What is HHTDD and why is its stability a major concern?

A1: HHTDD (Hexanitrohexaazatricyclododecanedione) is a highly powerful explosive

compound.[1] Its primary stability concern is its extreme sensitivity to moisture.[1][2][3] HHTDD
readily decomposes in the presence of even trace amounts of water, which makes it unsuitable

for most practical applications.[1] The nitrourea group within the HHTDD molecule is

particularly prone to hydrolysis.[4]

Q2: What are the primary factors that affect the stability of HHTDD?

A2: The principal factors affecting the stability of HHTDD are acid and water.[2] Water, in

particular, has a devastating influence on the compound.[2] The degradation process is a form

of hydrolysis, which can be autocatalytic, meaning the products of the hydrolysis can further

speed up the degradation reaction.[5][6]
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Q3: What are the recommended storage conditions for HHTDD?

A3: Due to its high reactivity with water, HHTDD must be stored in a dry environment. While

specific long-term storage guidelines are not well-established due to its general instability, it

should be kept in tightly closed containers, protected from atmospheric moisture. Based on

general laboratory safety for reactive compounds, storage should also avoid exposure to light,

air, and heat.[7]

Q4: How quickly does HHTDD degrade under different environmental conditions?

A4: The degradation rate of HHTDD is highly dependent on the ambient humidity and the

presence of water.[6] Under dry conditions, it is relatively more stable. However, in the

presence of moisture, its degradation is rapid. For instance, in humid air (85% relative

humidity), 50% of the material can degrade in less than a day.[6] In moist soil, it can fully

hydrolyze in under 19 hours.[6]
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Issue Potential Cause Recommended Action

Unexpectedly rapid

decomposition of HHTDD

sample.

Exposure to moisture: The

sample may have been

exposed to humid air or trace

amounts of water in the

storage container or solvent.

Ensure all handling and

storage are performed under

strictly anhydrous (dry)

conditions. Use desiccators for

storage and dried solvents for

any experiments.

Inconsistent results in stability

studies.

Variable humidity levels:

Fluctuations in ambient

humidity during experiments

can lead to inconsistent

degradation rates.

Conduct all stability testing in a

controlled humidity

environment. Monitor and

record humidity levels

throughout the experiment.

Discoloration or crystal

formation in the sample.

Degradation: This may be a

visual indicator of

decomposition.

Do not handle the sample if

significant changes in

appearance are observed, as

this could indicate increased

sensitivity. Follow appropriate

safety protocols for disposal of

energetic materials.

Difficulty in purifying

synthesized HHTDD.

Instability during purification:

The presence of water in

solvents or on glassware

during purification can lead to

degradation of the product.

Use anhydrous solvents and

thoroughly dry all glassware

before use. The compound's

inherent instability makes

purification challenging.[8]

Quantitative Stability Data
The following table summarizes the degradation data for HHTDD under various conditions. The

half-life (t₅₀) represents the time required for 50% of the compound to degrade.
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Condition Temperature
Relative
Humidity (RH)

Half-life (t₅₀) Reference

Humid Air Not Specified 85% 0.95 days [6]

Dry Air 23 °C 28% ~388 days [9]

"Dry Soil" 23 °C 28% 401 ± 51 days [9]

Moist Topsoil Not Specified Not Applicable
< 19 hours (for

full hydrolysis)
[6]

Experimental Protocols
Protocol: Evaluation of HHTDD Hydrolysis in Humid Air

This protocol is a generalized procedure based on reported studies to determine the stability of

HHTDD under humid conditions.[5][6]

Sample Preparation: Accurately weigh a sample of HHTDD.

Controlled Environment: Place the sample in a humidity-controlled chamber set to a specific

relative humidity (e.g., 85% RH).

Time-Point Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), remove

an aliquot of the sample.

Analysis: Quantify the remaining HHTDD content in each aliquot using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC).

Data Analysis: Plot the percentage of remaining HHTDD against time to determine the

degradation kinetics and calculate the half-life (t₅₀).

Diagrams
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Caption: Experimental workflow for HHTDD stability testing under humid conditions.
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Caption: Troubleshooting logic for unexpected HHTDD decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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